Cas no 713509-19-4 (2-(4-propoxyphenoxy)acetic Acid)

• Product Name: 2-(4-propoxyphenoxy)acetic Acid
• CAS No: 713509-19-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 562309
• PubChem ID: 4794463
• Update Time: 2025-06-22

2-(4-propoxyphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(4-propoxyphenoxy)-
• 2-(4-propoxyphenoxy)acetic acid
• ACETIC ACID, P-PROPOXYPHENOXY- (5CI)
• (4-propoxyphenoxy)acetic acid
• Acetic acid,p-propoxyphenoxy
• F73657
• 2-(4-propoxyphenoxy)aceticAcid
• SR-01000070786
• EN300-18842
• DTXSID50406553
• SR-01000070786-1
• 713509-19-4
• MFCD06823825
• Acetic acid, 2-(4-propoxyphenoxy)-
• Z90666770
• SCHEMBL5275333
• AKOS008045654
• 4-propoxyphenoxyacetic acid
• 2-(4-propoxyphenoxy)acetic Acid

• Inchi： 1S/C11H14O4/c1-2-7-14-9-3-5-10(6-4-9)15-8-11(12)13/h3-6H,2,7-8H2,1H3,(H,12,13)
• InChI Key： ZOZBDXUBFHRCQD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC(=O)O)CCC

Computed Properties

• Exact Mass: 210.08900
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 55.76000
• LogP: 1.93880
• Vapor Pressure: Not available

2-(4-propoxyphenoxy)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4-propoxyphenoxy)acetic Acid

2-(4-Propoxyphenoxy)Acetic Acid: A Comprehensive Overview

2-(4-Propoxyphenoxy)Acetic Acid (CAS No. 713509-19-4) is a versatile organic compound with significant applications in various fields, including agriculture, pharmaceuticals, and material science. This compound, also referred to as 4-propoxyphenoxyacetic acid, has garnered attention due to its unique chemical properties and potential for innovative uses.

The molecular structure of 2-(4-propoxyphenoxy)acetic acid consists of a phenoxy group attached to an acetic acid moiety, with a propoxy substituent on the phenyl ring. This arrangement imparts the compound with hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. Recent studies have highlighted its role as a herbicide, where it effectively inhibits the growth of unwanted vegetation by interfering with essential biochemical pathways.

One of the most notable advancements in the study of 2-(4-propoxyphenoxy)acetic acid involves its application in precision agriculture. Researchers have demonstrated that this compound can be used in targeted weed control systems, reducing the environmental impact compared to traditional herbicides. Its ability to degrade rapidly under specific conditions further enhances its eco-friendly profile.

In the pharmaceutical sector, 2-(4-propoxyphenoxy)acetic acid has shown promise as a building block for drug development. Its structure allows for easy modification, enabling the creation of derivatives with enhanced bioavailability and therapeutic effects. Recent experiments have explored its potential in treating inflammatory diseases by modulating key cellular pathways.

The synthesis of 2-(4-propoxyphenoxy)acetic acid has also been optimized through green chemistry approaches. By utilizing catalytic systems and renewable feedstocks, chemists have developed more sustainable production methods, aligning with global efforts to reduce carbon footprints.

Moreover, 2-(4-propoxyphenoxy)acetic acid has found applications in the development of advanced materials, such as polymers and surfactants. Its ability to form stable emulsions makes it valuable in industries ranging from cosmetics to food additives.

Recent research has also delved into the environmental fate of 2-(4-propoxyphenoxy)acetic acid, particularly its biodegradation patterns and potential impact on aquatic ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid mineralization, minimizing its persistence in the environment.

In conclusion, 2-(4-propoxyphenoxy)acetic acid (CAS No. 713509-19-4) stands out as a multifaceted compound with vast potential across diverse industries. Its adaptability and eco-friendly attributes position it as a key player in sustainable chemical solutions.